Cas no 1344931-27-6 ((1R)-1-pyrimidin-2-ylethanamine)
(1R)-1-pyrimidin-2-ylethanamine Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(pyrimidin-2-yl)ethan-1-amine
- 2-Pyrimidinemethanamine, α-methyl-, (αR)-
- (1R)-1-pyrimidin-2-ylethanamine
-
- Inchi: 1S/C6H9N3/c1-5(7)6-8-3-2-4-9-6/h2-5H,7H2,1H3/t5-/m1/s1
- InChI Key: GVPDKCZQAZOFJX-RXMQYKEDSA-N
- SMILES: [C@@H](C1=NC=CC=N1)(N)C
(1R)-1-pyrimidin-2-ylethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00940231-1g |
(R)-1-(Pyrimidin-2-yl)ethan-1-amine |
1344931-27-6 | 95% | 1g |
¥3001.0 | 2023-04-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBT0073-100MG |
(1R)-1-pyrimidin-2-ylethanamine |
1344931-27-6 | 95% | 100MG |
¥ 739.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBT0073-250MG |
(1R)-1-pyrimidin-2-ylethanamine |
1344931-27-6 | 95% | 250MG |
¥ 1,188.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBT0073-500MG |
(1R)-1-pyrimidin-2-ylethanamine |
1344931-27-6 | 95% | 500MG |
¥ 1,973.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBT0073-1G |
(1R)-1-pyrimidin-2-ylethanamine |
1344931-27-6 | 95% | 1g |
¥ 2,956.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBT0073-5G |
(1R)-1-pyrimidin-2-ylethanamine |
1344931-27-6 | 95% | 5g |
¥ 8,870.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBT0073-10G |
(1R)-1-pyrimidin-2-ylethanamine |
1344931-27-6 | 95% | 10g |
¥ 14,784.00 | 2023-04-07 | |
| Enamine | EN300-1122055-0.05g |
(1R)-1-(pyrimidin-2-yl)ethan-1-amine |
1344931-27-6 | 95% | 0.05g |
$900.0 | 2023-10-27 | |
| Enamine | EN300-1122055-0.1g |
(1R)-1-(pyrimidin-2-yl)ethan-1-amine |
1344931-27-6 | 95% | 0.1g |
$943.0 | 2023-10-27 | |
| Enamine | EN300-1122055-0.25g |
(1R)-1-(pyrimidin-2-yl)ethan-1-amine |
1344931-27-6 | 95% | 0.25g |
$985.0 | 2023-10-27 |
(1R)-1-pyrimidin-2-ylethanamine Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on (1R)-1-pyrimidin-2-ylethanamine
Professional Introduction to (1R)-1-pyrimidin-2-ylethanamine (CAS No. 1344931-27-6)
(1R)-1-pyrimidin-2-ylethanamine, with the chemical formula C₇H₉N₃, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This enantiomerically pure amine derivative has garnered considerable attention due to its structural complexity and potential biological activities. The compound's molecular framework, featuring a pyrimidine ring fused with an ethylamine moiety, positions it as a valuable intermediate in the development of novel therapeutic agents.
The CAS number 1344931-27-6 uniquely identifies this chemical entity, ensuring precise classification and referencing in scientific literature and industrial applications. The pyrimidine core is a prominent scaffold in medicinal chemistry, frequently incorporated into molecules targeting various diseases, including cancer, infectious disorders, and inflammatory conditions. The presence of the (1R) configuration suggests a specific stereochemical arrangement that may influence the compound's pharmacokinetic properties and interaction with biological targets.
Recent advancements in drug discovery have highlighted the importance of chiral compounds in achieving higher efficacy and reduced side effects. (1R)-1-pyrimidin-2-ylethanamine exemplifies this trend, as its stereochemistry is likely to play a crucial role in modulating its biological activity. Researchers have been exploring its potential as a building block for more complex molecules, leveraging its ability to form hydrogen bonds and participate in π-stacking interactions—properties that are essential for designing high-affinity ligands.
In the context of contemporary pharmaceutical research, this compound has been investigated for its role in inhibiting enzymes and receptors involved in pathogenic processes. For instance, studies suggest that derivatives of pyrimidine-based amines may exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells. The ethylamine side chain provides a versatile handle for further functionalization, enabling chemists to tailor the molecule's properties for specific therapeutic applications.
The synthesis of (1R)-1-pyrimidin-2-ylethanamine presents both challenges and opportunities for synthetic chemists. The need for enantioselective methods to construct the (1R) configuration underscores the importance of asymmetric catalysis in modern organic synthesis. Techniques such as chiral auxiliaries, transition-metal-catalyzed asymmetric reactions, and biocatalytic approaches have been employed to achieve high enantiomeric purity efficiently. These methodologies not only enhance the accessibility of the compound but also contribute to sustainable chemical manufacturing practices.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between (1R)-1-pyrimidin-2-ylethanamine and its potential targets. These simulations help predict binding affinities, identify key pharmacophoric elements, and guide the optimization of lead compounds. The integration of machine learning algorithms has further accelerated this process by enabling rapid screening of virtual libraries derived from this core structure.
The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly investing in libraries of chiral heterocycles like (1R)-1-pyrimidin-2-ylethanamine to screen for new drug candidates. Its structural features make it a promising candidate for further derivatization, potentially leading to next-generation therapeutics with improved pharmacological profiles. Collaborative efforts between academia and industry are fostering innovation by combining expertise in synthetic chemistry, medicinal chemistry, and biotechnology.
The safety and regulatory aspects of handling (1R)-1-pyrimidin-2-ylethanamine are also critical considerations. While not classified as hazardous under standard criteria, proper protocols must be followed to ensure safe laboratory practices. Storage conditions, handling procedures, and waste disposal guidelines should be strictly adhered to by researchers working with this compound. Regulatory bodies continue to refine guidelines for enantiomerically pure substances to address their unique characteristics compared to racemic mixtures.
Future directions in research may explore novel derivatives of (1R)-1-pyrimidin-2-ylethanamine with enhanced bioavailability or targeted delivery systems. Nanotechnology-based approaches could be particularly effective in encapsulating these molecules for controlled release or targeted action within biological systems. Additionally, investigating its role in combination therapies may reveal synergistic effects when paired with other drugs—a strategy that has shown promise in treating multidrug-resistant pathogens and cancers.
In summary, (1R)-1-pyrimidin-2-ylethanamine (CAS No. 1344931-27-6) represents a compelling example of how structural complexity can translate into therapeutic potential. Its pyrimidine core and chiral amine functionality make it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research progresses, this compound will continue to serve as a cornerstone for developing innovative treatments across multiple therapeutic areas.
1344931-27-6 ((1R)-1-pyrimidin-2-ylethanamine) Related Products
- 1568163-63-2(2-Pyrimidinemethanamine, α,5-dimethyl-, (αS)-)
- 299170-49-3(1,2-Ethanediamine, 1-(2-pyrimidinyl)- (9CI))
- 944906-24-5(1-(pyrimidin-2-yl)ethan-1-amine)
- 1339236-24-6(2-pyrimidin-2-ylpropan-2-amine)
- 1183440-83-6(2-Pyrimidinemethanamine, alpha-ethyl-)
- 1159878-06-4(1-(pyrimidin-2-yl)cyclopropan-1-amine)
- 1616809-52-9(1-pyrimidin-2-ylethanamine;hydrochloride)
- 2138337-19-4(1-(pyrimidin-2-yl)ethan-1-amine dihydrochloride)
- 1268492-93-8((1S)-1-pyrimidin-2-ylethanamine)
- 2095456-37-2((1S)-1-pyrimidin-2-ylethanamine;hydrochloride)